S-(1,2-dichloro-3,3,3-trifluoro-1-propenyl)glutathione
S-(1,2-dichloro-3,3,3-trifluoro-1-propenyl)glutathione
Brand Name:
Vulcanchem
CAS No.:
122652-97-5
VCID:
VC0056405
InChI:
InChI=1S/C13H16Cl2F3N3O6S/c14-9(13(16,17)18)10(15)28-4-6(20)11(25)21(3-8(23)24)7(22)2-1-5(19)12(26)27/h5-6H,1-4,19-20H2,(H,23,24)(H,26,27)/b10-9-/t5-,6-/m0/s1
SMILES:
C(CC(=O)N(CC(=O)O)C(=O)C(CSC(=C(C(F)(F)F)Cl)Cl)N)C(C(=O)O)N
Molecular Formula:
C13H16Cl2F3N3O6S
Molecular Weight:
470.2 g/mol
S-(1,2-dichloro-3,3,3-trifluoro-1-propenyl)glutathione
CAS No.: 122652-97-5
Main Products
VCID: VC0056405
Molecular Formula: C13H16Cl2F3N3O6S
Molecular Weight: 470.2 g/mol
| CAS No. | 122652-97-5 |
|---|---|
| Product Name | S-(1,2-dichloro-3,3,3-trifluoro-1-propenyl)glutathione |
| Molecular Formula | C13H16Cl2F3N3O6S |
| Molecular Weight | 470.2 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-2-amino-3-[(E)-1,2-dichloro-3,3,3-trifluoroprop-1-enyl]sulfanylpropanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C13H16Cl2F3N3O6S/c14-9(13(16,17)18)10(15)28-4-6(20)11(25)21(3-8(23)24)7(22)2-1-5(19)12(26)27/h5-6H,1-4,19-20H2,(H,23,24)(H,26,27)/b10-9-/t5-,6-/m0/s1 |
| Standard InChIKey | KDFMEOFBRCYNKT-BURXGOFRSA-N |
| Isomeric SMILES | C(CC(=O)N(CC(=O)O)C(=O)[C@H](CS/C(=C(/C(F)(F)F)\Cl)/Cl)N)[C@@H](C(=O)O)N |
| SMILES | C(CC(=O)N(CC(=O)O)C(=O)C(CSC(=C(C(F)(F)F)Cl)Cl)N)C(C(=O)O)N |
| Canonical SMILES | C(CC(=O)N(CC(=O)O)C(=O)C(CSC(=C(C(F)(F)F)Cl)Cl)N)C(C(=O)O)N |
| Synonyms | DCTFPG S-(1,2-dichloro-3,3,3-trifluoro-1-propenyl)glutathione |
| PubChem Compound | 3035933 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume